Cas no 1420841-42-4 (tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate)
1420841-42-4 structure
Product Name:tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
CAS No:1420841-42-4
MF:C13H25NO2S
MW:259.408102750778
CID:2175841
PubChem ID:71631603
Update Time:2023-11-24
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 2-(3-mercaptopropyl)piperidine-1-carboxylate
- AM98683
- tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
-
- Inchi: 1S/C13H25NO2S/c1-13(2,3)16-12(15)14-9-5-4-7-11(14)8-6-10-17/h11,17H,4-10H2,1-3H3
- InChI Key: QJPVHDNZFXULFQ-UHFFFAOYSA-N
- SMILES: SCCCC1CCCCN1C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 250
- Topological Polar Surface Area: 30.5
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1881779-0.05g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-0.1g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-0.25g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-0.5g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-1.0g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1881779-2.5g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-5.0g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1881779-10.0g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1881779-1g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1881779-5g |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate |
1420841-42-4 | 5g |
$2650.0 | 2023-09-18 |
tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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